![molecular formula C12H19N3O B3306049 3-(aminomethyl)-N-[2-(dimethylamino)ethyl]benzamide CAS No. 926198-12-1](/img/structure/B3306049.png)
3-(aminomethyl)-N-[2-(dimethylamino)ethyl]benzamide
Overview
Description
3-(aminomethyl)-N-[2-(dimethylamino)ethyl]benzamide, also known as DABA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is a derivative of benzamide and has a molecular formula of C12H19N3O.
Scientific Research Applications
Chemical Synthesis and Drug Development
Chemical compounds such as "3-(aminomethyl)-N-[2-(dimethylamino)ethyl]benzamide" often serve as key intermediates in the synthesis of pharmacologically active molecules. Research in this area focuses on optimizing synthetic routes to enhance yield, purity, and scalability of these compounds. For instance, studies on novel synthetic opioids and their structural analogs have detailed the chemistry behind creating potent receptor agonists, highlighting the importance of specific functional groups in modulating biological activity (Sharma et al., 2018)[https://consensus.app/papers/search-nonfentanil-opioids-illicit-drugs-market-status-sharma/c35736b3a926512e82e63376ec69e649/?utm_source=chatgpt].
Pharmacodynamics and Mechanism of Action
Research into the pharmacological properties of chemical compounds often involves elucidating their mechanism of action at the molecular level. For compounds with potential therapeutic applications, understanding how they interact with biological targets is crucial. For example, eticlopride, a substituted benzamide analog, has been studied for its high affinity and selectivity for dopamine D2-like receptors, offering insights into the role of these receptors in behavior and the potential for antipsychotic activity (Martelle & Nader, 2008)[https://consensus.app/papers/review-discovery-pharmacological-characterization-martelle/d10f519ef5305c1885ac5bc148ef1c9c/?utm_source=chatgpt].
Toxicological Assessments
Toxicological studies assess the safety profile of chemical compounds, providing vital data on their potential risks. This includes investigating the metabolic pathways of compounds, their interactions with cellular components, and the effects of their metabolites. Such research is fundamental in identifying potential adverse effects and guiding the safe use of compounds in clinical settings (Kennedy, 2001)[https://consensus.app/papers/effects-acetamide-formamide-their-mono-dimethyl-kennedy/37e2fac4de115f92969b9a7bc6c71bfb/?utm_source=chatgpt].
Environmental Impact and Degradation
Investigations into the environmental fate of chemical compounds include studying their persistence, bioaccumulation potential, and degradation pathways. Research in this area helps in understanding the environmental impact of compounds and developing strategies for their safe disposal and management (Sharma, 2012)[https://consensus.app/papers/kinetics-mechanism-formation-destruction-sharma/5e30dde7ab035236a2b79a7e0b569fa2/?utm_source=chatgpt].
properties
IUPAC Name |
3-(aminomethyl)-N-[2-(dimethylamino)ethyl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O/c1-15(2)7-6-14-12(16)11-5-3-4-10(8-11)9-13/h3-5,8H,6-7,9,13H2,1-2H3,(H,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCPVXBFIGZXBDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC(=O)C1=CC=CC(=C1)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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